Cas no 74158-09-1 (5-Heptenoic acid,7-(4-butyloctahydro-2,5-dioxo-1H-inden-1-yl)-)

5-Heptenoic acid, 7-(4-butyloctahydro-2,5-dioxo-1H-inden-1-yl)-, is a specialized organic compound featuring a unique indene-derived structure with a butyl substituent and a heptenoic acid side chain. Its key advantages include its functional versatility, owing to the reactive double bond in the heptenoic acid moiety and the diketone group within the indene core, making it suitable for further synthetic modifications. The compound's rigid indene scaffold contributes to structural stability, while the butyl group enhances lipophilicity, potentially improving solubility in organic matrices. This structure makes it a valuable intermediate in fine chemical synthesis, particularly for applications requiring tailored steric and electronic properties.
5-Heptenoic acid,7-(4-butyloctahydro-2,5-dioxo-1H-inden-1-yl)- structure
74158-09-1 structure
Product Name:5-Heptenoic acid,7-(4-butyloctahydro-2,5-dioxo-1H-inden-1-yl)-
CAS No:74158-09-1
MF:C20H30O4
MW:334.449806690216
CID:564253
PubChem ID:6438367
Update Time:2025-05-23

5-Heptenoic acid,7-(4-butyloctahydro-2,5-dioxo-1H-inden-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 5-Heptenoic acid,7-(4-butyloctahydro-2,5-dioxo-1H-inden-1-yl)-
    • 11-deoxy-15-keto-13,14-dihydro-11 beta,16-cycloprostaglandin E2
    • Bicyclo Prostaglandin E2
    • Bicyclo Prostaglandin E2 Lipid Maps MS Standard
    • 11-deoxy-13,14-dihydro-15-keto-11 beta,16 xi-cyclo-PGE2
    • CHEBI:228529
    • 74158-09-1
    • Bicyclo-PGEM
    • Bicyclo Prostaglandin E2 Lipid Maps MS Standard
    • (E)-7-(4-butyl-2,5-dioxo-3,3a,4,6,7,7a-hexahydro-1H-inden-1-yl)hept-5-enoic acid
    • 11-Deoxy-13,14-dihydro-15-keto-11beta,16xi-cyclo-PGE2
    • 5-Heptenoic acid, 7-(4-butyloctahydro-2,5-dioxo-1H-inden-1-yl)-
    • DKDBCYPGE2
    • PGE2-M
    • Pgem-II
    • 11-Deoxy-15-keto-13,14-dihydro-11beta,16-cycloprostaglandin E2
    • 11-Deoxy-15-keto-13,14-dihydro-11beta,16-cyclo-PGE2
    • Inchi: 1S/C20H30O4/c1-2-3-8-16-17-13-19(22)15(14(17)11-12-18(16)21)9-6-4-5-7-10-20(23)24/h4,6,14-17H,2-3,5,7-13H2,1H3,(H,23,24)/b6-4+
    • InChI Key: CGCZPIJMGKLVTQ-GQCTYLIASA-N
    • SMILES: O=C1CC2C(CCCC)C(CCC2C1C/C=C/CCCC(=O)O)=O

Computed Properties

  • Exact Mass: 334.21440943g/mol
  • Monoisotopic Mass: 334.21440943g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 9
  • Complexity: 494
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 71.4Ų

Experimental Properties

  • Density: 1.069
  • Boiling Point: 510.3°C at 760 mmHg
  • Flash Point: 276.5°C
  • Refractive Index: 1.503
  • PSA: 71.44000
  • LogP: 4.17830

5-Heptenoic acid,7-(4-butyloctahydro-2,5-dioxo-1H-inden-1-yl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci66454-1mg
Bicyclo Prostaglandin E2
74158-09-1 98%
1mg
¥891.00 2023-09-08
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci66454-5mg
Bicyclo Prostaglandin E2
74158-09-1 98%
5mg
¥3620.00 2023-09-08
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci66454-10mg
Bicyclo Prostaglandin E2
74158-09-1 98%
10mg
¥6422.00 2023-09-08
SHENG KE LU SI SHENG WU JI SHU
sc-205222-1 mg
Bicyclo Prostaglandin E2,
74158-09-1
1mg
¥526.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-205222A-5 mg
Bicyclo Prostaglandin E2,
74158-09-1
5mg
¥2,384.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-205223-1 mg
Bicyclo Prostaglandin E2 Lipid Maps MS Standard,
74158-09-1
1mg
¥579.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-205223A-5 mg
Bicyclo Prostaglandin E2 Lipid Maps MS Standard,
74158-09-1
5mg
¥2,625.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-205222-1mg
Bicyclo Prostaglandin E2,
74158-09-1
1mg
¥526.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-205222A-5mg
Bicyclo Prostaglandin E2,
74158-09-1
5mg
¥2384.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-205223-1mg
Bicyclo Prostaglandin E2 Lipid Maps MS Standard,
74158-09-1
1mg
¥579.00 2023-09-05

Additional information on 5-Heptenoic acid,7-(4-butyloctahydro-2,5-dioxo-1H-inden-1-yl)-

5-Heptenoic Acid,7-(4-Butyloctahydro-2,5-Dioxo-1H-Inden-1-Yl)-: A Comprehensive Overview

5-Heptenoic acid,7-(4-butyloctahydro-2,5-dioxo-1H-inden-1-yl)- is a complex organic compound with the CAS number 74158-09-1. This compound belongs to the class of bicyclic structures, featuring a heptenoic acid moiety attached to an indenyl group. The structure of this compound is characterized by its unique bicyclic framework, which includes a seven-membered ring fused with a five-membered ring system. The presence of the heptenoic acid group introduces both acidic and unsaturated functionalities, making this compound potentially versatile in various chemical and biological applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 5-heptenoic acid,7-(4-butyloctahydro-2,5-dioxo-1H-inden-1-yl)- through multi-step reactions involving strategic ring-closing metathesis and oxidation processes. These methods have not only improved the yield but also enhanced the purity of the compound, which is critical for its application in fields such as drug discovery and material science.

The indenyl group in 5-heptenoic acid,7-(4-butyloctahydro-2,5-dioxo-1H-inden-1-yl)- plays a significant role in determining its physical and chemical properties. The bicyclic structure contributes to its stability and rigidity, which are essential for its potential use as a building block in constructing more complex molecules. Additionally, the presence of the butyl substituent enhances the hydrophobicity of the molecule, which could be advantageous in certain applications requiring lipid solubility.

From a biological standpoint, 5-heptenoic acid,7-(4-butyloctahydro-2,5-dioxo-1H-inden-1-yl)- has shown promise in preliminary studies as a potential modulator of cellular signaling pathways. Researchers have explored its ability to interact with specific protein targets, suggesting its potential role in therapeutic interventions for conditions such as inflammation and neurodegenerative diseases. However, further studies are required to fully elucidate its mechanism of action and pharmacokinetic profile.

In terms of material science applications, the compound's rigid bicyclic structure makes it an attractive candidate for use in polymer synthesis. Its ability to form stable covalent bonds with other monomers could lead to the development of novel materials with tailored mechanical and thermal properties. Recent research has also highlighted its potential as a precursor for advanced organic materials used in electronics and optoelectronics.

The synthesis of 5-heptenoic acid,7-(4-butyloctahydro-2,5-dioxo-1H-inden-1-yli) involves a series of carefully designed reactions that emphasize stereochemical control and regioselectivity. The use of transition metal catalysts has been pivotal in achieving high yields while maintaining the integrity of the bicyclic framework. These synthetic strategies not only provide insights into the construction of similar compounds but also pave the way for large-scale production if required.

From an environmental perspective, researchers have investigated the biodegradability and eco-friendly synthesis routes for 5-heptenoic acid,7-(4-butyloctahydro...

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited